![molecular formula C21H25FN2O5S B2665657 N-(2,5-dimethoxyphenyl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide CAS No. 1021074-36-1](/img/structure/B2665657.png)
N-(2,5-dimethoxyphenyl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,5-dimethoxyphenyl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential use as a therapeutic agent. This compound is also known as F18, and it has been found to have various biochemical and physiological effects that make it a promising candidate for the treatment of several diseases.
Scientific Research Applications
Synthesis and Characterization
Compounds similar to N-(2,5-dimethoxyphenyl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide have been synthesized and characterized, demonstrating a variety of chemical properties and biological activities. For example, derivatives of ethyl nipecotate have been synthesized, including structures with sulfonyl and piperidinyl moieties, and evaluated for their antibacterial and anti-enzymatic potentials (Nafeesa et al., 2017). These studies emphasize the importance of structural elucidation and the potential for various applications, including antimicrobial activities.
Antibacterial Activity
A significant area of research involves the evaluation of such compounds for their antibacterial activity. Acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores have been synthesized and showed moderate inhibitory activity against Gram-negative bacterial strains, highlighting the potential of these molecules in developing new antibacterial agents (Iqbal et al., 2017).
Enzyme Inhibition
Research into the enzyme inhibition properties of similar compounds has revealed potential therapeutic applications. For instance, some compounds have demonstrated inhibitory activities against enzymes such as lipoxygenase, suggesting potential roles in treating inflammatory diseases (Khalid et al., 2014).
Pharmacological Evaluation
The pharmacological evaluation of these derivatives has extended into areas such as serotonin receptor selectivity, indicating potential applications in treating psychiatric disorders or as tools for scientific research into neurotransmission (Wang et al., 2001).
Biological Screening
Further studies have involved biological screening for activities such as antibacterial, antifungal, and anthelmintic properties. For example, benzyl and sulfonyl derivatives have been screened, showing significant activities and potential as agents for biological research or therapeutic applications (Khan et al., 2019).
properties
IUPAC Name |
N-(2,5-dimethoxyphenyl)-2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25FN2O5S/c1-28-17-8-11-20(29-2)19(14-17)23-21(25)13-16-5-3-4-12-24(16)30(26,27)18-9-6-15(22)7-10-18/h6-11,14,16H,3-5,12-13H2,1-2H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCBKYAGJQOOUAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25FN2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,5-dimethoxyphenyl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.